Cas no 824-83-9 (Hexitol, 1,5-anhydro-4-deoxy-)

• Product name: Hexitol, 1,5-anhydro-4-deoxy-
• CAS No: 824-83-9
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 707102
• PubChem ID: 13455853

Hexitol, 1,5-anhydro-4-deoxy- Chemical and Physical Properties

Names and Identifiers

• Hexitol,1,5-anhydro-4-deoxy-
• Hexitol, 1,5-anhydro-4-deoxy-

• Inchi： 1S/C6H12O4/c7-2-4-1-5(8)6(9)3-10-4/h4-9H,1-3H2
• InChI Key： POHLHDSBJAEFFB-UHFFFAOYSA-N
• SMILES： O1CC(C(CC1CO)O)O

Computed Properties

• Exact Mass: 148.07355886g/mol
• Monoisotopic Mass: 148.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 69.9Ų